6-nitro-2,3-dihydro-1H-inden-5-amine
Cat. No. B178712
Key on ui cas rn:
52957-66-1
M. Wt: 178.19 g/mol
InChI Key: HLUYEDQKIFUIIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][OH:19].[NH2:1][c:2]1[cH:3][c:4]2[c:8]([cH:9][c:10]1[N+:11]([O-:12])=[O:13])[CH2:7][CH2:6][CH2:5]2.[Sn:14]([Cl:15])[Cl:16]>>[NH2:1][c:2]1[cH:3][c:4]2[c:8]([cH:9][c:10]1[NH2:11])[CH2:7][CH2:6][CH2:5]2
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
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Nc1cc2c(cc1[N+](=O)[O-])CCC2
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Name
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
Cl[Sn]Cl
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1cc2c(cc1N)CCC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
